2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C11H7ClN2O2/c12-5-10(15)14-11-7-3-1-2-4-8(7)16-9(11)6-13/h1-4H,5H2,(H,14,15)
• InChI Key: WABHXSZCVUSUFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C#N)NC(=O)CCl
• Molecular Formula: C11H7ClN2O2
• DSSTOX Substance ID: DTXSID601257511
• Molecular Weight: 234.64 g/mol
• CAS RN: 749920-72-7

Description

2-Chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide (2-CNBF) is a chemical compound with a variety of applications in the fields of scientific research and industrial production. It is a nitrogen-containing heterocyclic compound with a unique structure, consisting of a chloroacetamide group attached to a cyano-benzofuran ring. This compound is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate.

Mechanism of Action

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is a nitrogen-containing heterocyclic compound, and its unique structure allows it to interact with other molecules in a variety of ways. The nitrogen atom in the molecule is capable of forming hydrogen bonds with other molecules, and the cyano-benzofuran ring is capable of forming π-π interactions. These interactions allow 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide to interact with other molecules, such as enzymes and proteins, and to modulate their activity.
Biochemical and Physiological Effects
2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, cholesterol, and triglycerides. In animal studies, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide has been shown to reduce blood pressure and cholesterol levels, and to improve glucose tolerance. In humans, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide has been shown to reduce blood pressure and cholesterol levels, and to improve glucose tolerance.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is relatively stable. It can be used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate. However, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is toxic and should be handled with care. It should only be used in well-ventilated areas, and appropriate protective equipment should be worn when handling the compound.

Future Directions

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide has many potential future applications in the fields of scientific research and industrial production. In the field of drug development, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide could be used to develop new drugs to treat a variety of diseases, including cardiovascular disease, diabetes, and obesity. In the field of polymer production, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide could be used to develop new polymers with improved properties. In the field of organic synthesis, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide could be used to synthesize a variety of compounds, including pharmaceuticals, herbicides, and pesticides. Finally, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide could be used in biotechnology to develop new enzymes and proteins with improved properties.

Synthesis Methods

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide can be synthesized in two different ways. The first method involves the reaction of 2-cyano-1-benzofuran with chloroacetyl chloride in the presence of triethylamine. This reaction results in the formation of a chloroacetamide group, which is then attached to the cyano-benzofuran ring. The second method involves the reaction of 2-cyano-1-benzofuran with phosgene in the presence of triethylamine. This reaction also results in the formation of a chloroacetamide group, which is then attached to the cyano-benzofuran ring.

Scientific Research Applications

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate. In organic synthesis, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is used as a reagent to synthesize various compounds, including pharmaceuticals, herbicides, and pesticides. In the production of polymers, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is used as a catalyst to speed up the polymerization process. In the pharmaceutical industry, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is used as an intermediate in the synthesis of various drugs.